Imidazo[1,2-a]pyrimidine-2-carbaldehyde

• IUPAC Name: imidazo[1,2-a]pyrimidine-2-carbaldehyde
• InChI: InChI=1S/C7H5N3O/c11-5-6-4-10-3-1-2-8-7(10)9-6/h1-5H
• InChI Key: BJPFFMZIQGNKKA-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C=C(N=C2N=C1)C=O
• Molecular Formula: C7H5N3O
• DSSTOX Substance ID: DTXSID10569153
• Molecular Weight: 147.13 g/mol
• CAS RN: 143982-40-5

Description

Imidazo[1,2-a]pyrimidine is a class of fused nitrogen-bridged heterocyclic compounds. They have been attracting substantial interest due to their potential pharmaceutical applications. Imidazo[1,2-a]pyrimidine-2-carbaldehyde is a specific compound within this class.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyrimidines has been well studied in the past decade. The synthetic pathways include transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular, and photocatalytic reactions. An efficient procedure for the synthesis of imidazo[1,2-a]pyrimidine-based pyran analogs involves a one-pot, multicomponent reaction at room temperature.

Molecular Structure Analysis

Imidazo[1,2-a]pyrimidines are considered as privileged structures because of their occurrence in many natural products. The molecular structure of these compounds is crucial for their bioactivity.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of imidazo[1,2-a]pyrimidines include transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular, and photocatalytic reactions.

Scientific Research Applications

Pharmaceutical Applications

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Organic Synthesis

The compound serves as a heterocyclic scaffold in organic synthesis. .

Biologically Active Compounds

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Cancer Treatment Research

Novel imidazo[1,2-a]pyridine derivatives have been explored as covalent inhibitors in cancer treatments. .

Future Directions

Imidazo[1,2-a]pyrimidines have been attracting substantial interest due to their potential pharmaceutical applications. Future research will likely continue to explore the synthesis, properties, and applications of these compounds, including Imidazo[1,2-a]pyrimidine-2-carbaldehyde. The development of eco-friendly synthetic strategies is also a significant area of interest.

Mechanism of Action

Target of Action

Imidazo[1,2-a]pyrimidine-2-carbaldehyde is a heterocyclic compound that has been evaluated for its significant therapeutic potential Related imidazo[1,2-a]pyrimidines have been linked to various biological activities, including anticancer, cardiovascular, antibacterial, antimicrobial, antifungal, antiviral, anti-inflammatory, hiv inhibitor, local anesthetic, and p38 map kinase inhibitor properties .

Mode of Action

It’s worth noting that imidazo[1,2-a]pyridine derivatives have been utilized as the core backbone for the development of covalent inhibitors . These inhibitors work by forming a covalent bond with their target, which can lead to a more durable and potent inhibition.

Biochemical Pathways

Related imidazo[1,2-a]pyrimidines have been associated with a wide range of biological activities, suggesting that they may interact with multiple biochemical pathways .

Pharmacokinetics

The synthesis of potential biologically active, novel imidazo[1,2-a]pyrimidine-based pyran analogs has been described . This synthesis method provided mild reaction conditions and simple purification, which could potentially impact the bioavailability of the compound .

Result of Action

Related imidazo[1,2-a]pyrimidines have been evaluated to exhibit significant therapeutic potential , suggesting that they may have a variety of molecular and cellular effects.

Action Environment

The synthesis of related compounds has been described to occur at room temperature , suggesting that the compound may be stable under normal environmental conditions.

Q & A

Q1: What is the significance of Imidazo[1,2-a]pyrimidine-2-carbaldehyde in organic synthesis?

A1: Imidazo[1,2-a]pyrimidine-2-carbaldehyde serves as a valuable building block in organic synthesis, particularly for creating diverse imidazole derivatives. [, ] Its aldehyde functionality enables various chemical transformations, making it a versatile starting material. For instance, it readily undergoes multicomponent reactions, offering a rapid and efficient route to complex heterocyclic compounds with potential biological activities. []

Q2: Can you elaborate on the green chemistry aspects highlighted in the synthesis of imidazole derivatives using Imidazo[1,2-a]pyrimidine-2-carbaldehyde?

A2: The research emphasizes a green chemistry approach for synthesizing novel imidazo[1,2-a]pyrimidine-containing tri/tetrasubstituted imidazole derivatives using Imidazo[1,2-a]pyrimidine-2-carbaldehyde. [] This approach incorporates several environmentally friendly aspects:

• Solvent: Ethanol, a relatively benign solvent, is used instead of traditional hazardous organic solvents. []
• Heating Method: Microwave irradiation provides rapid and energy-efficient heating compared to conventional methods. []
• One-Pot Multicomponent Reaction: This strategy minimizes waste generation and increases efficiency by telescoping multiple steps into a single reaction vessel. []